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Compound of Interest

Compound Name: p,p'-Amino-DDT

Cat. No.: B15341804 Get Quote

Researchers and drug development professionals handling p,p'-Amino-DDT must adhere to

stringent disposal procedures to ensure laboratory safety and environmental protection. As a

derivative of the persistent organochlorine pesticide DDT, p,p'-Amino-DDT is classified as a

hazardous substance requiring specialized disposal methods. This guide provides essential,

step-by-step instructions for its proper management and disposal, from the laboratory bench to

its ultimate destruction.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle p,p'-Amino-DDT with

appropriate personal protective equipment (PPE). The substance is toxic if swallowed or in

contact with skin, is suspected of causing cancer, and can cause organ damage through

prolonged or repeated exposure.[1][2][3]

Required Personal Protective Equipment (PPE):

Gloves: Elbow-length PVC or other chemically resistant gloves are mandatory.

Eye Protection: Safety glasses or a visor must be worn.

Protective Clothing: A long-sleeved shirt and long trousers, or washable overalls, are

required.

Footwear: Closed shoes or gumboots should be worn.
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Respiratory Protection: An approved respirator should be used, especially when handling the

powdered form.

Step-by-Step Laboratory Disposal Protocol
This protocol outlines the immediate steps for researchers to safely manage and prepare p,p'-
Amino-DDT waste for collection by a licensed disposal facility. On-farm disposal or dumping in

council or private tips is illegal and subject to penalties.

1. Waste Segregation and Containment:

Immediately segregate all p,p'-Amino-DDT waste, including contaminated consumables

(e.g., gloves, weighing paper, pipette tips), from general laboratory waste.

Place all solid waste into a dedicated, leak-proof, and clearly labeled hazardous waste

container. The container should be compatible with chlorinated compounds.

For any leftover solutions, do not pour them down the drain.[4] Transfer them to a

designated, sealed, and labeled hazardous waste container for liquids.

2. Decontamination of Labware:

Thoroughly rinse any glassware or equipment that has come into contact with p,p'-Amino-
DDT.

The rinse water must be collected and treated as hazardous waste. Do not dispose of it in

the sink.[5]

Apply the rinse water to an area where the pesticide was intended to be used, if applicable

and in accordance with label directions, or collect it for disposal.[5]

3. Packaging for Disposal:

Ensure the primary waste container is securely sealed to prevent any leakage or spillage.

Place the primary container into a secondary, larger, and durable container for transport.
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Line the transport area in your vehicle or use a plastic bin to contain any potential spills

during movement to the designated institutional waste collection area.[5]

4. Labeling and Documentation:

Clearly label the waste container with the following information:

"Hazardous Waste"

"p,p'-Amino-DDT"

Chemical Abstract Service (CAS) Number: While a specific CAS number for p,p'-Amino-
DDT was not found, the parent compound DDT's CAS is 50-29-3.[2][3] Note that this is the

parent compound.

List all components and their approximate concentrations.

Date of waste generation.

Your name, laboratory, and contact information.

Complete any institutional hazardous waste disposal forms as required.

5. Storage Pending Collection:

Store the labeled waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Ensure the storage area is away from incompatible materials and general laboratory traffic.

Store the waste in a locked-up area.[1]

6. Professional Disposal:

Arrange for the collection of the hazardous waste by your institution's environmental health

and safety office or a licensed hazardous waste disposal company.
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These specialized facilities will use high-temperature incineration, which is the

environmentally preferable and often required method for the destruction of organochlorine

pesticides.

Quantitative Data for Hazard Assessment and
Disposal
The following table summarizes key quantitative data related to the parent compound, p,p'-

DDT, which can be used as a conservative reference for assessing the hazards of p,p'-Amino-
DDT.

Parameter Value Reference

Incineration Temperature

(Rotary Kiln)
820–1,600°C [6]

Incineration Temperature

(Liquid Injection)
878–1,260°C [6]

Incineration Residence Time 0.16–2.5 seconds [6]

Destruction Efficiency >99.99% [6]

Oral LD50 (rat) 87 mg/kg [3]

Dermal LD50 (rat) 2,510 mg/kg [3]

Low POP Content Level
50 mg/kg (for organochlorine

pesticides)

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of p,p'-Amino-
DDT, from the point of generation to final disposal.
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Caption: Disposal workflow for p,p'-Amino-DDT.
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Regulatory Context
In the United States, pesticides are regulated under the Federal Insecticide, Fungicide, and

Rodenticide Act (FIFRA) until they are disposed of, at which point they fall under the Resource

Conservation and Recovery Act (RCRA).[7] Many states also have their own "Clean Sweep"

programs for pesticide disposal.[7] It is crucial to be aware of and comply with all local, state,

and federal regulations.[4][5] The environmentally sound disposal of persistent organic

pollutants (POPs), including organochlorine pesticides, is also guided by international

agreements such as the Stockholm Convention. Destruction or irreversible transformation is

the preferred method for wastes containing POPs above the low content level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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